2-Amino-3-(pyridin-3-yl)propan-1-ol
Description
2-Amino-3-(pyridin-3-yl)propan-1-ol (CAS 89226-78-8) is a pyridine derivative with the molecular formula C₈H₁₂N₂O and a molecular weight of 152.19 g/mol . Its structure consists of a pyridine ring substituted at the 3-position, linked to a propanolamine backbone. This compound is commercially available in quantities ranging from 1 g to 25 g, with prices starting at $400/g .
Properties
CAS No. |
348619-81-8 |
|---|---|
Molecular Formula |
C8H12N2O |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
2-amino-3-pyridin-3-ylpropan-1-ol |
InChI |
InChI=1S/C8H12N2O/c9-8(6-11)4-7-2-1-3-10-5-7/h1-3,5,8,11H,4,6,9H2 |
InChI Key |
XKBHUHOUKQVIHT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)CC(CO)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Pyridine Ring Substitution Variants
Halogen-Substituted Derivatives
- 3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol (CAS 1228666-36-1): Molecular formula: C₈H₁₁FN₂O, molecular weight 170.18 g/mol. The fluorine atom at the 5-position increases molecular weight by ~18 g/mol compared to the parent compound. This substitution likely enhances electronegativity and alters solubility or binding affinity in biological systems. Pricing parallels the parent compound ($400/g), indicating similar synthesis complexity .
- 3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol (CAS 1228666-26-9): Molecular weight 311.10 g/mol (estimated from iodine’s atomic mass). Safety data highlight precautions for inhalation and skin contact .
Methoxy-Substituted Derivatives
- 3-(5,6-Dimethoxypyridin-2-yl)prop-2-yn-1-ol: Features a propargyl alcohol group and dimethoxy substitutions on pyridine. Structural differences (prop-2-yn-1-ol vs. propan-1-ol) significantly alter reactivity .
Positional Isomers
- 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (CAS 1803605-98-2): Molecular formula C₈H₁₄Cl₂N₂O, molecular weight 225.11 g/mol. The dihydrochloride salt form enhances water solubility, making it preferable for lab use. Priced at €603/50 mg, it is significantly costlier than the parent compound .
Heterocycle Variants
- 2-Amino-3-(pyrimidin-2-yl)propan-1-ol (CAS 1341450-53-0): Molecular formula C₇H₁₁N₃O, molecular weight 153.18 g/mol. This compound is marketed as a "versatile scaffold" for drug discovery .
Non-Aromatic Analog
- 2-Amino-3-(methylthio)propan-1-ol (CAS BD01854819): Molecular formula C₄H₁₁NOS, molecular weight 121.20 g/mol. The methylthio group replaces the pyridine ring, drastically reducing aromaticity and likely decreasing metabolic stability. Available at lower costs (50 mg for ~$50), reflecting simpler synthesis .
Key Comparative Data
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Key Structural Feature | Price (per g) |
|---|---|---|---|---|---|
| 2-Amino-3-(pyridin-3-yl)propan-1-ol | 89226-78-8 | C₈H₁₂N₂O | 152.19 | Pyridin-3-yl, propanolamine | $400 |
| 3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol | 1228666-36-1 | C₈H₁₁FN₂O | 170.18 | 5-Fluoro substitution | $400 |
| 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride | 1803605-98-2 | C₈H₁₄Cl₂N₂O | 225.11 | Pyridin-2-yl, dihydrochloride salt | €12,060* |
| 2-Amino-3-(pyrimidin-2-yl)propan-1-ol | 1341450-53-0 | C₇H₁₁N₃O | 153.18 | Pyrimidine core | Not listed |
*Converted from €1,678/500 mg .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
